![molecular formula C21H11FO3 B5578861 10-(4-fluorophenyl)-5H-benzo[c]furo[3,2-g]chromen-5-one](/img/structure/B5578861.png)
10-(4-fluorophenyl)-5H-benzo[c]furo[3,2-g]chromen-5-one
Description
This compound belongs to a broader class of organic molecules known for their intricate molecular architectures and diverse functional applications. Its structure suggests potential in areas like organic electronics, photophysics, and possibly as intermediates in pharmaceutical synthesis, although non-medical applications are the focus here.
Synthesis Analysis
The synthesis of related benzo[c]furo[3,2-g]chromen-5-one derivatives often employs green, catalyst-free, and solvent-free conditions, highlighting a move towards more sustainable chemistry practices. A notable method involves a three-component reaction utilizing microwave irradiation, demonstrating high atom efficiency and eliminating the need for traditional purification steps (Kumar et al., 2015).
Molecular Structure Analysis
The molecular structure of similar compounds reveals significant insights into their physical and chemical behavior. For instance, analyses often indicate a planar fused-ring system, which is crucial for materials with potential electronic applications due to the delocalization of π-electrons (Amr et al., 2013).
Chemical Reactions and Properties
These compounds can engage in various chemical reactions, forming the basis for synthesizing more complex derivatives. Their reactivity is often explored through their interactions in multi-component synthesis processes, highlighting their versatility in organic synthesis (Zhou et al., 2013).
Physical Properties Analysis
The physical properties, such as solubility, melting points, and crystalline structure, are vital for practical applications. These aspects are usually characterized through techniques like X-ray crystallography, which provides detailed insights into the molecule's geometry and intermolecular interactions (Wera et al., 2012).
properties
IUPAC Name |
10-(4-fluorophenyl)-[1]benzofuro[6,5-c]isochromen-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H11FO3/c22-13-7-5-12(6-8-13)18-11-24-19-10-20-16(9-17(18)19)14-3-1-2-4-15(14)21(23)25-20/h1-11H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUEFOEZWZNFDAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC4=C(C=C3OC2=O)OC=C4C5=CC=C(C=C5)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H11FO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
10-(4-fluorophenyl)-5H-benzo[c]furo[3,2-g]chromen-5-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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